Cas no 1863060-00-7 (1,1,1-Trifluoro-3-(2-methoxyethoxy)propan-2-ol)

• Product Name: 1,1,1-Trifluoro-3-(2-methoxyethoxy)propan-2-ol
• CAS No: 1863060-00-7
• MF: C₆H₁₁F₃O₃
• MW: 188.144953012466
• CID: 6389178
• PubChem ID: 87090112
• Update Time: 2025-05-24

1,1,1-Trifluoro-3-(2-methoxyethoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-methoxyethoxy)propan-2-ol
• SCHEMBL309704
• 1863060-00-7
• EN300-1122196
• 1,1,1-Trifluoro-3-(2-methoxyethoxy)propan-2-ol

• Inchi： 1S/C6H11F3O3/c1-11-2-3-12-4-5(10)6(7,8)9/h5,10H,2-4H2,1H3
• InChI Key： WHGRCXWCCKKSAT-UHFFFAOYSA-N
• SMILES： FC(C(COCCOC)O)(F)F

Computed Properties

• Exact Mass: 188.06602869g/mol
• Monoisotopic Mass: 188.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 1,1,1-Trifluoro-3-(2-methoxyethoxy)propan-2-ol

1,1,1-Trifluoro-3-(2-methoxyethoxy)propan-2-ol

1,1,1-Trifluoro-3-(2-methoxyethoxy)propan-2-ol, also known by its CAS number 1863060-00-7, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of fluorinated alcohols and is characterized by its unique chemical properties. The molecule consists of a trifluoromethyl group attached to a propane backbone, which is further substituted with a 2-methoxyethoxy group at the third carbon position. This combination of functional groups imparts the compound with distinctive physical and chemical properties, making it suitable for various industrial and research applications.

The synthesis of 1,1,1-Trifluoro-3-(2-methoxyethoxy)propan-2-ol involves a multi-step process that typically includes nucleophilic substitution reactions and alcohol formation. The presence of the trifluoromethyl group enhances the stability and reactivity of the molecule, while the 2-methoxyethoxy group introduces hydrophilic properties. Recent studies have explored the use of this compound in advanced materials science, particularly in the development of fluoropolymer additives and high-performance lubricants. Its ability to form stable complexes with metal ions has also made it a valuable component in catalytic systems.

In terms of physical properties, 1,1,1-Trifluoro-3-(2-methoxyethoxy)propan-2-ol exhibits a high boiling point due to its strong intermolecular hydrogen bonding. This characteristic makes it ideal for applications requiring thermal stability. Additionally, its low surface tension and excellent wetting properties have led to its use in coatings and adhesives industries. Recent research has focused on optimizing its production process to enhance yield and reduce environmental impact.

The application of 1,1,1-Trifluoro-3-(2-methoxyethoxy)propan-2-ol in pharmaceuticals is another area of growing interest. Its unique chemical structure allows for controlled drug delivery systems and enhances bioavailability. Studies have shown that this compound can act as a solubilizing agent for poorly water-soluble drugs, making it a promising candidate in drug formulation.

In conclusion, 1,1,1-Trifluoro-3-(2-methoxyethoxy)propan-2-ol, with its CAS number 1863060-00-7, stands out as a versatile compound with wide-ranging applications across multiple industries. Its chemical properties and recent advancements in its synthesis and application continue to make it an important subject of research and development.